Cas no 860787-45-7 (N'-{6-iodoimidazo[1,2-a]pyridine-2-carbonyl}-4-(trifluoromethyl)benzohydrazide)

• Product Name: N'-{6-iodoimidazo[1,2-a]pyridine-2-carbonyl}-4-(trifluoromethyl)benzohydrazide
• CAS No: 860787-45-7
• MF: C₁₆H₁₀F₃IN₄O₂
• MW: 474.175885677338
• CID: 5715864
• PubChem ID: 5260590
• Update Time: 2023-10-15

N'-{6-iodoimidazo[1,2-a]pyridine-2-carbonyl}-4-(trifluoromethyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS005081591
• 860787-45-7
• 6-iodo-N'-[4-(trifluoromethyl)benzoyl]imidazo[1,2-a]pyridine-2-carbohydrazide
• 12X-0827
• N'-{6-iodoimidazo[1,2-a]pyridine-2-carbonyl}-4-(trifluoromethyl)benzohydrazide
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-iodo-, 2-[4-(trifluoromethyl)benzoyl]hydrazide

• Inchi： 1S/C16H10F3IN4O2/c17-16(18,19)10-3-1-9(2-4-10)14(25)22-23-15(26)12-8-24-7-11(20)5-6-13(24)21-12/h1-8H,(H,22,25)(H,23,26)
• InChI Key： VESCVHIZHMQSDC-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NC(C(NNC(C3C=CC(C(F)(F)F)=CC=3)=O)=O)=CN2C=1

Computed Properties

• Exact Mass: 473.98006g/mol
• Monoisotopic Mass: 473.98006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• pka: 6.93±0.43(Predicted)